Cas no 352305-38-5 (Azidoethyl-SS-ethylazide)

• Product Name: Azidoethyl-SS-ethylazide
• CAS No: 352305-38-5
• MF: C₄H₈N₆S₂
• MW: 204.277
• CID: 3045480
• PubChem ID: 85789208
• Update Time: 2025-07-09

Azidoethyl-SS-ethylazide Chemical and Physical Properties

Names and Identifiers

• Azidoethyl-SS-ethylazide
• HY-140105
• 352305-38-5
• BP-22805
• LCZC1222
• 1-azido-2-(2-azidoethyldisulfanyl)ethane
• SCHEMBL14882651
• 1-Azido-2-[(2-azidoethyl)disulfanyl]ethane
• C70079
• 1,2-bis(2-azidoethyl)disulfane
• AKOS040741281
• CS-0115542
• MS-23108
• Disulfide, bis(2-azidoethyl)
• DA-71210
• bis(2-azidoethyl) disulfide

• Inchi： InChI=1S/C4H8N6S2/c5-9-7-1-3-11-12-4-2-8-10-6/h1-4H2
• InChI Key： SYKSDZXTWAVSIP-UHFFFAOYSA-N
• SMILES： C(CSSCCN=[N+]=[N-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 204.02518663g/mol
• Monoisotopic Mass: 204.02518663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.3Ų

Additional information on Azidoethyl-SS-ethylazide

Professional Introduction to Azidoethyl-SS-ethylazide (CAS No. 352305-38-5)

Azidoethyl-SS-ethylazide, a compound with the chemical identifier CAS No. 352305-38-5, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and molecular biology.

The molecular structure of Azidoethyl-SS-ethylazide consists of azido functional groups attached to an ethyl sulfide backbone, which makes it a versatile intermediate in organic synthesis. The presence of multiple azide moieties provides a rich reactivity that allows for further functionalization, making it an invaluable tool in the construction of complex molecules. This characteristic has positioned it as a key reagent in the synthesis of bioactive compounds and novel therapeutic agents.

In the realm of pharmaceutical research, Azidoethyl-SS-ethylazide has been explored for its potential role in the development of new drugs targeting various diseases. Its reactivity with biological molecules has been leveraged to create probes and inhibitors that can interact with specific targets, facilitating the study of disease mechanisms and the discovery of new therapeutic strategies. Recent studies have highlighted its utility in the synthesis of small-molecule drugs that exhibit potent activity against pathogens and inflammatory conditions.

One of the most compelling aspects of Azidoethyl-SS-ethylazide is its application in click chemistry, a powerful approach that enables the rapid and efficient construction of complex molecular architectures. The azide groups present in this compound can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that is highly favored for its selectivity and mild reaction conditions. This capability has made it a popular choice for synthesizing conjugates that are used in drug delivery systems, diagnostic tools, and materials science applications.

Recent advancements in the use of Azidoethyl-SS-ethylazide have also been reported in the field of biopharmaceuticals. Researchers have utilized this compound to develop novel methodologies for protein labeling and imaging, which are essential for understanding biological processes at the molecular level. The ability to incorporate azido groups into proteins allows for post-translational modifications that can be detected using various spectroscopic techniques, providing insights into protein function and interaction networks.

The synthesis of derivatives from Azidoethyl-SS-ethylazide has also been a focus of interest. By modifying its structure, scientists have been able to generate compounds with tailored properties that can be optimized for specific applications. For instance, researchers have explored the use of this compound in the development of photoreactive probes that can be activated by light, enabling controlled release systems for drug delivery or precise spatial labeling in biological assays.

In conclusion, Azidoethyl-SS-ethylazide (CAS No. 352305-38-5) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique reactivity and structural features make it an indispensable tool for constructing complex molecules and exploring new therapeutic strategies. As research continues to uncover its potential, it is expected that this compound will play an increasingly significant role in advancing our understanding of biological systems and developing innovative solutions for human health.